Cas no 1807150-95-3 (6-Bromo-2-nitronicotinic acid)

• Product Name: 6-Bromo-2-nitronicotinic acid
• CAS No: 1807150-95-3
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 4803044
• Update Time: 2025-06-08

6-Bromo-2-nitronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-nitronicotinic acid

• Inchi： 1S/C6H3BrN2O4/c7-4-2-1-3(6(10)11)5(8-4)9(12)13/h1-2H,(H,10,11)
• InChI Key： CMAHUAJOGAGEAR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.6
• Topological Polar Surface Area: 96

Additional information on 6-Bromo-2-nitronicotinic acid

Comprehensive Overview of 6-Bromo-2-nitronicotinic acid (CAS No. 1807150-95-3): Properties, Applications, and Industry Insights

6-Bromo-2-nitronicotinic acid (CAS No. 1807150-95-3) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a nitronicotinic acid derivative, it serves as a versatile building block for synthesizing complex molecules. The presence of both bromo and nitro functional groups enables diverse chemical modifications, making it valuable for drug discovery and material science applications.

Recent trends highlight growing interest in heterocyclic compounds like 6-Bromo-2-nitronicotinic acid, particularly for designing kinase inhibitors and antimicrobial agents. Researchers frequently search for "nitronicotinic acid synthesis" or "brominated nicotinic acid derivatives," reflecting demand for novel synthetic routes. The compound’s CAS 1807150-95-3 is often queried in databases for purity verification, underscoring its importance in quality-controlled processes.

From a molecular perspective, 6-Bromo-2-nitronicotinic acid exhibits notable reactivity patterns. The electron-withdrawing nitro group enhances electrophilic aromatic substitution, while the bromine atom facilitates cross-coupling reactions like Suzuki-Miyaura. These properties align with current industry focuses on "green chemistry" and "atom-efficient synthesis," as researchers seek sustainable methods to functionalize such scaffolds.

Analytical characterization of CAS 1807150-95-3 typically involves HPLC, NMR, and mass spectrometry. Purity thresholds exceeding 98% are critical for pharmaceutical intermediates, driving searches for "high-purity nitronicotinic acids." Stability studies under varying pH and temperature conditions are also trending topics, addressing formulation challenges in drug development pipelines.

In material science, derivatives of 6-Bromo-2-nitronicotinic acid show promise in organic electronics. The compound’s conjugated system and substituent effects are investigated for "organic semiconductor applications," particularly in thin-film transistors. This multidisciplinary relevance boosts its visibility across scientific literature and patent filings.

Regulatory compliance remains a key consideration for 6-Bromo-2-nitronicotinic acid suppliers. Certificates of Analysis (CoA) documenting residual solvent levels and heavy metal content are frequently requested, reflecting stringent industry standards. Environmental impact assessments of brominated compounds also feature in recent discussions about sustainable chemical manufacturing.

Future research directions may explore enzymatic modifications of nitronicotinic acid cores or their incorporation into metal-organic frameworks (MOFs). As synthetic methodologies advance, CAS 1807150-95-3 is poised to play a pivotal role in developing next-generation bioactive molecules and functional materials.